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Compound of Interest

Compound Name: Terretonin

Cat. No.: B12367902

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physico-chemical properties and
biological activities of Terretonin N, a meroterpenoid with significant therapeutic potential. The
information is compiled from publicly available scientific literature and is intended to serve as a
comprehensive resource for researchers in natural product chemistry, oncology, and drug
discovery.

Physico-chemical Properties

Terretonin N is a highly oxygenated, tetracyclic 6-hydroxymeroterpenoid.[1][2][3][4] Its core
structure has been elucidated through extensive spectroscopic analysis, including 1D and 2D
Nuclear Magnetic Resonance (NMR) spectroscopy, high-resolution mass spectrometry (HR-
MS), and unambiguously confirmed by X-ray crystallography.[1]

General Properties
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Property Value Source
Appearance Colorless solid
Molecular Formula C26H3807

Molecular Weight (ESI-HR- ]
Determined as C2sH3807

MS)
Molecular Weight 520.64 g/mol (as acetone
(Crystallographic) solvate, C29H440s)

Spectroscopic Data

The structural characterization of Terretonin N relies heavily on modern spectroscopic

techniques.

1H and 13C NMR data were recorded in CDCIls. The spectra revealed the presence of 26 carbon
signals, corresponding to seven methyl groups, three methylene groups, and seven methine
groups, four of which are oxygenated. Key proton NMR signals include six methyl singlets, one
methyl doublet, and a vinylidene moiety.

Table of *H and 3C NMR Chemical Shifts (in CDCls): (A comprehensive table of all chemical
shifts would require access to the full experimental data, which is not fully available in the
provided search results. The following is a summary of key reported features.)
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'H Chemical Shift 13C Chemical Shift .
Atom Key Correlations

(3, ppm) (3, ppm)

0.86 (s, H3-21), 1.28
(s, H3-22),1.38 (d, 6.4
Hz, H-25), 1.62 (s,
Methyl Groups 14.6 - 24.2 COSY, HMBC
Hs-24), 1.68 (s,
Hs-20), 1.96 (s,

H3-27), 2.03 (s, H3-23)

o _ 5.06 (s, H-19a), 5.16
Vinylidene Moiety HSQC
(s, H-19b)

Oxymethine Groups 4.81 (m, H-17) 76.0-79.4 COSY with H-25

High-resolution electrospray ionization mass spectrometry (ESI-HR-MS) in negative mode was
used to determine the molecular formula of Terretonin N as C26H3s07.

Crystallographic Data

Single-crystal X-ray diffraction analysis provided the absolute configuration of Terretonin N.

Parameter Value
Crystal System Monoclinic
Space Group P21
Formula (solvate) C29H440s
Calculated Density (Dcalc) 1.269 g/cm3

Biological Activity

Terretonin N has demonstrated significant biological activity, particularly in the areas of
oncology and microbiology.

Anticancer Activity
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Terretonin N exhibits potent cytotoxic effects against human prostate adenocarcinoma (PC-3)
and ovary adenocarcinoma (SKOV3) cell lines. Studies have shown that it induces apoptosis in
these cancer cells.

Table of ICso Values:

Cell Line ICso0 (pg/mL)
Prostate Adenocarcinoma (PC-3) 7.4
Ovarian Adenocarcinoma (SKOV3) 1.2

Antimicrobial Activity

Terretonin N has also shown activity against Gram-positive bacteria.

Experimental Protocols
Isolation and Purification of Terretonin N

The following is a generalized workflow for the isolation and purification of Terretonin N from a
microbial source, such as Nocardiopsis sp..
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Fermentation and Extraction

Solid-state fermentation of Nocardiopsis sp. on a modified rice medium

'

Harvesting of the culture broth

'

Maceration in methanol followed by extraction with ethyl acetate

Crude Extract

Chromatograp?ic Purification

Silica Gel Column Chromatography

'

Sephadex LH-20 Gel Filtration

'

Preparative Thin-Layer Chromatography

Ae Terretonin N
/ Char%cterization \

1D and 2D NMR Spectroscopy ESI-HR-MS Single-Crystal X-ray Crystallography

Click to download full resolution via product page

Caption: Workflow for the isolation and characterization of Terretonin N.
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Cytotoxicity Assay

The in vitro cytotoxicity of Terretonin N against cancer cell lines is commonly evaluated using
the Sulfornodamine B (SRB) assay.
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Cell Culture and Treatment

Seeding of cancer cells (e.g., PC-3, SKOV3) in 96-well plates

;

Incubation for 24 hours

;

Treatment with serial dilutions of Terretonin N

:

Incubation for 48-72 hours

Cell Fixation|and Staining

Fixation of cells with trichloroacetic acid (TCA)

:

Staining with Sulforhodamine B (SRB) dye

Measurement and Analysis

Washing to remove unbound dye

;

Solubilization of bound dye

:

Measurement of absorbance at a specific wavelength

:

Calculation of cell viability and 1C50 values

Click to download full resolution via product page

Caption: Workflow for the Sulforhodamine B (SRB) cytotoxicity assay.
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Mechanism of Action

While it has been established that Terretonin N induces apoptosis in cancer cells, the precise
molecular signaling pathways involved have not yet been fully elucidated. Further research is
required to identify the specific cellular targets and signaling cascades modulated by this

compound.
Terretonin N
Prostate/Ovarian
Cancer Cell
‘/’ Unelucidated T~
\._ Molecular Mechanism _./
Induction of Apoptosis
Click to download full resolution via product page
Caption: Observed biological effect of Terretonin N on cancer cells.
Conclusion

Terretonin N is a promising natural product with well-defined physico-chemical properties and

potent, selective anticancer activity. Its unique chemical structure and biological profile make it

an attractive candidate for further investigation in drug development programs. Future research
should focus on elucidating its mechanism of action to fully realize its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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